Cas no 2228176-32-5 (2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-ol)

• Product Name: 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-ol
• CAS No: 2228176-32-5
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 6484715
• PubChem ID: 165879702
• Update Time: 2025-05-20

2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-ol
• 2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propan-1-ol
• 2228176-32-5
• EN300-1770143

• Inchi： 1S/C12H16N4O/c1-12(2,8-17)7-9-4-3-5-10(6-9)11-13-15-16-14-11/h3-6,17H,7-8H2,1-2H3,(H,13,14,15,16)
• InChI Key： XUQKACWELDSDLN-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.7Ų

Additional information on 2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-ol

Comprehensive Overview of 2,2-dimethyl-3-(3-(1H-1,2,3,4-tetrazol-5-yl)phenyl)propan-1-ol (CAS No. 2228176-32-5)

2,2-dimethyl-3-(3-(1H-1,2,3,4-tetrazol-5-yl)phenyl)propan-1-ol (CAS No. 2228176-32-5) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a tetrazole ring with a phenylpropanol backbone, making it a promising candidate for various applications. The presence of the 1H-1,2,3,4-tetrazol-5-yl group is particularly noteworthy, as tetrazole derivatives are widely studied for their bioisosteric properties, often serving as carboxylic acid surrogates in drug design. This compound's 2,2-dimethyl substitution further enhances its stability, a critical factor in medicinal chemistry.

In recent years, the demand for tetrazole-containing compounds has surged due to their versatility in drug discovery. Researchers frequently search for terms like "tetrazole derivatives in drug design" or "phenylpropanol applications," reflecting the growing interest in this chemical space. The compound's CAS No. 2228176-32-5 is often queried in databases for its physicochemical properties, such as solubility, logP, and hydrogen bonding capacity. These parameters are crucial for predicting its behavior in biological systems, a topic highly relevant to AI-driven drug discovery platforms.

The synthesis of 2,2-dimethyl-3-(3-(1H-1,2,3,4-tetrazol-5-yl)phenyl)propan-1-ol typically involves multi-step organic reactions, including cycloaddition to form the tetrazole ring and alkylation to introduce the propanol moiety. Such processes are frequently discussed in forums focusing on "green chemistry" and "sustainable synthesis," as researchers seek eco-friendly alternatives to traditional methods. The compound's high purity and yield optimization are also common search keywords, underscoring the industrial importance of scalable production.

From a pharmacological perspective, the tetrazole group in this compound is known to interact with enzymes and receptors, making it a potential scaffold for enzyme inhibitors or GPCR modulators. Queries like "tetrazole bioisosterism" or "phenylpropanol biological activity" highlight its relevance in target-based drug development. Additionally, its lipophilic and hydrogen-bonding properties align with current trends in fragment-based drug discovery, a hot topic in computational chemistry circles.

Analytical characterization of CAS No. 2228176-32-5 often involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying structural integrity and purity, particularly in compliance with ICH guidelines. Searches for "analytical validation of tetrazole compounds" or "HPLC methods for phenylpropanols" reflect the need for robust quality control protocols in both academic and industrial settings.

In summary, 2,2-dimethyl-3-(3-(1H-1,2,3,4-tetrazol-5-yl)phenyl)propan-1-ol represents a compelling case study at the intersection of medicinal chemistry and material science. Its structural features and functional groups cater to diverse research agendas, from drug discovery to molecular modeling. As the scientific community continues to explore its potential, this compound is poised to remain a subject of intense investigation and innovation.